Cas no 2229113-14-6 (3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid
• CAS No: 2229113-14-6
• MF: C₁₂H₁₁F₃O₄
• MW: 276.208554506302
• CID: 5753927
• PubChem ID: 165844083
• Update Time: 2025-05-25

3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-[3-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid
• EN300-1946219
• 2229113-14-6
• 3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid

• Inchi： 1S/C12H11F3O4/c13-12(14,15)19-9-3-1-2-7(4-9)11(10(17)18)5-8(16)6-11/h1-4,8,16H,5-6H2,(H,17,18)
• InChI Key： KAJVUKNJFMWIND-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(C(=O)O)CC(C1)O)(F)F

Computed Properties

• Exact Mass: 276.06094331g/mol
• Monoisotopic Mass: 276.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid

Comprehensive Overview of 3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid (CAS No. 2229113-14-6)

The compound 3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid (CAS No. 2229113-14-6) is a cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and a hydroxy-carboxylic acid moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting metabolic disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethoxy group, in particular, is known to improve lipophilicity and membrane permeability, making it a hotspot in medicinal chemistry. This compound’s cyclobutane ring also contributes to its rigidity, which can be leveraged to design selective enzyme inhibitors or receptor modulators.

From a synthetic perspective, CAS No. 2229113-14-6 presents intriguing challenges and opportunities. Chemists are exploring novel routes to optimize its production, focusing on green chemistry principles to reduce environmental impact. The compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, or other derivatives with tailored properties. This flexibility aligns with the growing trend of structure-activity relationship (SAR) studies in drug development.

The pharmaceutical industry is particularly keen on 3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid due to its potential role in addressing unmet medical needs. For instance, its structural features resemble those of known anti-inflammatory agents, sparking interest in its use for treating chronic inflammatory conditions. Additionally, its fluorine-containing scaffold may offer advantages in central nervous system (CNS) drug design, where blood-brain barrier penetration is critical.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals. The trifluoromethoxy group is a common motif in pesticides and herbicides, suggesting that CAS No. 2229113-14-6 could serve as a precursor for next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are investigating its efficacy and environmental safety profile.

Analytical characterization of 3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for regulatory compliance and industrial applications. The compound’s stability under various conditions is also a key focus, as it impacts storage, handling, and formulation strategies.

In the context of AI-driven drug discovery, CAS No. 2229113-14-6 is a promising candidate for virtual screening and molecular docking studies. Its three-dimensional structure can be modeled to predict interactions with biological targets, accelerating the identification of lead compounds. This aligns with the broader industry shift toward computational chemistry and machine learning in research and development.

As the scientific community continues to explore fluorinated building blocks, 3-hydroxy-1-3-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid stands out for its versatility and innovation potential. Its applications span multiple disciplines, from medicinal chemistry to material science, underscoring its importance in modern research. Future studies will likely uncover new uses for this compound, solidifying its role in advancing science and technology.